Cas no 2138517-90-3 (ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate)

• Product Name: ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate
• CAS No: 2138517-90-3
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 6313390
• PubChem ID: 165483345
• Update Time: 2025-05-20

ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate
• 2138517-90-3
• EN300-1105068

• Inchi： 1S/C14H22O4/c1-4-18-14(17)11(13(16)7-9(2)3)8-12(15)10-5-6-10/h9-11H,4-8H2,1-3H3
• InChI Key： QOJGNUBFLCQRJK-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OCC)C(CC(C)C)=O)C1CC1

Computed Properties

• Exact Mass: 254.15180918g/mol
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate

Comprehensive Guide to Ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate (CAS No. 2138517-90-3): Properties, Applications, and Market Insights

Ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate (CAS No. 2138517-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This ester derivative, characterized by its unique cyclopropyl and oxohexanoate functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential due to its structural complexity and reactivity, which make it valuable for designing novel bioactive molecules.

The molecular structure of ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate features a cyclopropyl ketone moiety, which is known to enhance metabolic stability in drug candidates. This property aligns with current trends in medicinal chemistry, where small-ring systems like cyclopropane are leveraged to improve pharmacokinetic profiles. Recent studies highlight its role in synthesizing anti-inflammatory and antiviral agents, addressing global health challenges such as emerging infectious diseases.

From an industrial perspective, the demand for CAS 2138517-90-3 is rising due to its application in asymmetric synthesis and chiral auxiliaries. The compound’s β-keto ester functionality enables diverse transformations, including Michael additions and cyclization reactions, which are critical for producing enantiomerically pure compounds. These attributes resonate with the growing focus on green chemistry and atom-efficient processes, as industries seek sustainable alternatives to traditional methods.

Market analyses indicate that ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate is gaining traction in contract research organizations (CROs) and custom synthesis services. Its compatibility with flow chemistry techniques—a hot topic in process optimization—further enhances its appeal. Additionally, the compound’s stability under mild conditions makes it suitable for high-throughput screening platforms, a key requirement in modern drug discovery pipelines.

In the context of SEO optimization, users frequently search for terms like "cyclopropyl ketone synthesis", "β-keto ester applications", and "CAS 2138517-90-3 suppliers". Addressing these queries, this article emphasizes the compound’s role in cutting-edge research, such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—areas dominating recent scientific literature. Such connections to trending topics improve the content’s visibility while maintaining technical rigor.

Quality control protocols for 2138517-90-3 typically involve HPLC and GC-MS analysis to ensure purity, reflecting industry standards for high-value intermediates. Regulatory compliance, particularly concerning REACH and GMP guidelines, is another critical aspect for buyers, underscoring the need for transparent supply chains. These practical insights cater to professionals seeking reliable data for procurement or research purposes.

Future prospects for ethyl 2-(2-cyclopropyl-2-oxoethyl)-5-methyl-3-oxohexanoate include potential applications in agrochemicals and material science, where its scaffold could inspire new biodegradable polymers or crop protection agents. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular design positions it as a promising candidate for further exploration. Collaborative efforts between academia and industry will likely drive innovations leveraging its multifaceted chemistry.